Cas no 2413883-61-9 (tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate
• CAS No: 2413883-61-9
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5801279
• PubChem ID: 165769554
• Update Time: 2025-06-23

tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate
• 2413883-61-9
• EN300-7038265

• Inchi： 1S/C12H23NO4/c1-9-10(5-8-16-9)13(6-7-14)11(15)17-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： SUBYWHLBIQFOFR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)N(C(=O)OC(C)(C)C)CCO

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate

tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate (CAS No. 2413883-61-9): A Comprehensive Overview

tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate (CAS No. 2413883-61-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel drugs and advanced materials.

The chemical structure of tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further functionalized with a 2-hydroxyethyl and a 2-methyloxolan-3-yl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate has been extensively studied for its potential as an intermediate in the synthesis of pharmaceutical compounds. Its ability to undergo selective chemical reactions, such as nucleophilic substitution and hydrolysis, makes it a valuable building block in the development of new drugs. For instance, researchers have explored its use in the synthesis of prodrugs, which are biologically inactive compounds that are converted into their active forms within the body.

One of the key areas where tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate has shown significant promise is in the field of neuropharmacology. Studies have demonstrated that this compound can modulate the activity of certain neurotransmitters, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique combination of its hydrophilic and lipophilic properties allows it to cross the blood-brain barrier efficiently, enhancing its therapeutic potential.

Beyond its applications in pharmaceutical research, tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate has also been investigated for its use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of metal-organic frameworks (MOFs). These frameworks have a wide range of applications, including gas storage, catalysis, and drug delivery systems. The tunable properties of MOFs derived from this compound make them highly versatile for various industrial and biomedical applications.

In addition to its synthetic and biological applications, tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate has been studied for its environmental impact. Research has shown that this compound is biodegradable and does not pose significant environmental risks when used responsibly. This characteristic is particularly important in the context of sustainable chemistry and green chemical processes.

The synthesis of tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the carbamate moiety through reaction with isocyanates or phosgene derivatives, followed by functionalization with the 2-hydroxyethyl and 2-methyloxolan-3-yl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

From a safety perspective, tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used following standard laboratory safety protocols to minimize any potential risks.

In conclusion, tert-butyl N-(2-hydroxyethyl)-N-(2-methyloxolan-3-yl)carbamate (CAS No. 2413883-61-9) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts aimed at advancing various scientific fields.